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Compound of Interest

Compound Name:
4-Bromo-1-methyl-2-nitro-1h-

imidazole

Cat. No.: B1315764 Get Quote

Proper handling and disposal of 4-Bromo-1-methyl-2-nitro-1h-imidazole are critical to ensure

laboratory safety and environmental protection. This substance is classified as a hazardous

material and must be managed as regulated chemical waste. Adherence to the following

procedures is essential for researchers, scientists, and drug development professionals.

Safety and Disposal Data Summary
The following table summarizes key safety and disposal information for 4-Bromo-1-methyl-2-
nitro-1h-imidazole and related brominated nitroimidazoles.
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Parameter Specification Source

GHS Hazard Class

Toxic if swallowed

(H301/H302), Causes skin

irritation (H315), Causes

serious eye irritation (H319),

May cause respiratory irritation

(H335).

[1][2][3]

Primary Disposal Route

Dispose of contents/container

to an approved waste disposal

plant.

[2][3][4]

Waste Classification Halogenated Organic Waste. [5][6]

Personal Protective Equipment

(PPE)

Tightly fitting safety goggles

(conforming to EN 166 or

NIOSH), chemical-

impermeable gloves, fire/flame

resistant and impervious

clothing.

[1][7][8]

Spill Containment

Use inert absorbent material.

Collect and place in a suitable,

closed container for disposal.

Avoid dust formation.

[1][6]

Extinguishing Media
Dry chemical, carbon dioxide,

or alcohol-resistant foam.
[1][2]

Detailed Disposal Protocol
The disposal of 4-Bromo-1-methyl-2-nitro-1h-imidazole must be handled by a licensed

hazardous waste disposal company. The following steps provide a detailed methodology for its

collection and temporary storage in a laboratory setting.

1. Personal Protective Equipment (PPE) and Preparation:
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Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[1][8]

Skin Protection: Handle with chemical-impermeable gloves. Wear impervious clothing to

prevent skin contact.[1][9]

Respiratory Protection: If there is a risk of inhaling dust or vapors, use a full-face respirator.

[8]

Work Area: Ensure adequate ventilation. All handling of waste should occur in a chemical

fume hood.[1][6]

2. Waste Segregation and Collection:

Classification: This compound is a brominated organic substance and must be classified as

Halogenated Organic Waste.[5]

Container Selection: Use a designated, leak-proof, and sealable container, such as a high-

density polyethylene (HDPE) carboy, for collection.[6][10] The container must be clearly

labeled "Hazardous Waste - Halogenated Organics".

Avoid Mixing: Do not mix halogenated waste with non-halogenated organic waste, as this

significantly increases disposal costs and complexity.[6][11] Also, keep it separate from

acidic, alkaline, or heavy metal waste streams.[6]

Collection: Carefully transfer the waste chemical into the designated container.[1] Keep the

container closed when not in use.[6] Do not fill the container beyond 90% of its capacity.[12]

3. Storage and Labeling:

Labeling: As soon as waste is added, complete a hazardous waste tag. The tag must include

the generator's information, the chemical name ("4-Bromo-1-methyl-2-nitro-1h-
imidazole"), the quantity, and all applicable hazard warnings (e.g., Toxic, Irritant).[6]

Storage Location: Store the sealed waste container in a designated and secure Satellite

Accumulation Area. This area should be a cool, dry, and well-ventilated location, away from

heat or ignition sources.[1][6]
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Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.

4. Final Disposal:

Professional Disposal: Arrange for the collection of the waste container by your institution's

Environmental Health and Safety (EH&S) department or a licensed hazardous waste

disposal contractor.[2][11]

Documentation: Follow all institutional and local regulations for documenting the disposal of

hazardous waste.
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Preparation Phase

Collection & Segregation

Labeling & Storage

Final Disposal

Identify Waste:
4-Bromo-1-methyl-2-nitro-1h-imidazole

Don Appropriate PPE:
- Goggles

- Impermeable Gloves
- Lab Coat

Classify as
Halogenated Organic Waste

Select Designated
'Halogenated Waste' Container

Transfer Waste to Container
(Do not overfill)

Securely Seal Container

Complete & Affix
Hazardous Waste Tag

Store in Designated
Satellite Accumulation Area

Request Pickup by
EH&S or Approved Vendor

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 4-Bromo-1-methyl-2-nitro-1h-imidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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